Cas no 2715119-94-9 ({6-fluorospiro3.3heptan-2-yl}methanesulfonyl chloride)

• Product Name: {6-fluorospiro3.3heptan-2-yl}methanesulfonyl chloride
• CAS No: 2715119-94-9
• MF: C₈H₁₂ClFO₂S
• MW: 226.696084022522
• MDL: MFCD33020461
• CID: 5666052
• PubChem ID: 155858381
• Update Time: 2025-05-25

{6-fluorospiro3.3heptan-2-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {6-fluorospiro[3.3]heptan-2-yl}methanesulfonyl chloride
• EN300-27685908
• (6-Fluorospiro[3.3]heptan-2-yl)methanesulfonyl chloride
• 2715119-94-9
• CS-0527239
• {6-fluorospiro[3.3]heptan-2-yl}methanesulfonyl chloride
• {6-fluorospiro3.3heptan-2-yl}methanesulfonyl chloride

• MDL： MFCD33020461
• Inchi： 1S/C8H12ClFO2S/c9-13(11,12)5-6-1-8(2-6)3-7(10)4-8/h6-7H,1-5H2
• InChI Key： QEUMGZYWBGQVKJ-UHFFFAOYSA-N
• SMILES： ClS(CC1CC2(CC(C2)F)C1)(=O)=O

Computed Properties

• Exact Mass: 226.0230567g/mol
• Monoisotopic Mass: 226.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on {6-fluorospiro3.3heptan-2-yl}methanesulfonyl chloride

Introduction to {6-Fluorospiro[3.3]Heptan-2-yl}Methanesulfonyl Chloride (CAS No. 2715119-94-9)

{6-Fluorospiro[3.3]Heptan-2-yl}Methanesulfonyl Chloride is a highly specialized organic compound with the CAS registry number 2715119-94-9. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis as intermediates for the preparation of sulfonamides, sulfonates, and other sulfur-containing compounds. The structure of this compound is characterized by a spirocyclic system, which consists of two fused rings sharing a single atom (in this case, the spiro atom is carbon). The presence of a fluorine atom at the 6-position of the spiro ring introduces unique electronic and steric properties, making this compound particularly interesting for various applications in medicinal chemistry and materials science.

The synthesis of {6-Fluorospiro[3.3]Heptan-2-yl}Methanesulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient pathways for constructing such complex structures. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the spirocyclic core, which is often challenging due to the strain associated with such ring systems.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for various solution-based reactions. The compound's stability is generally good under ambient conditions; however, it should be stored in a cool, dry place to prevent degradation over time.

The applications of {6-Fluorospiro[3.3]Heptan-2-yl}Methanesulfonyl Chloride are diverse and span multiple fields. In pharmaceutical research, it serves as a valuable intermediate for the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For example, recent studies have highlighted its potential as a precursor for developing inhibitors of kinase enzymes, which play critical roles in cell signaling pathways.

In materials science, this compound has been investigated for its utility in the preparation of advanced polymers and coatings with tailored mechanical and thermal properties. The spirocyclic structure contributes to enhanced molecular rigidity, which can be advantageous in designing materials with specific functional attributes.

From an environmental perspective, understanding the fate and behavior of {6-Fluorospiro[3.3]Heptan-2-yl}Methanesulfonyl Chloride in natural systems is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have focused on its biodegradation pathways and bioaccumulation potential in aquatic environments. These studies have provided valuable insights into the compound's environmental footprint and have informed strategies for minimizing its ecological impact during industrial use.

In conclusion, {6-Fluorospiro[3.3]Heptan-2-yl}Methanesulfonyl Chloride (CAS No. 2715119-94-9) is a versatile and intriguing compound with significant potential across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.